Cas no 333737-30-7 (3-[1,2,3]Triazol-1-ylmethyl-phenylamine)

• Product Name: 3-[1,2,3]Triazol-1-ylmethyl-phenylamine
• CAS No: 333737-30-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 2118168
• Update Time: 2023-08-04

3-[1,2,3]Triazol-1-ylmethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-triazol-1-ylmethyl)Benzenamine
• HUPWURLXXFQEKJ-UHFFFAOYSA-N
• 3-[1,2,3]triazol-1-ylmethyl-phenylamine
• Benzenamine, 3-(1H-1,2,3-triazol-1-ylmethyl)-
• 3-[1,2,3]Triazol-1-ylmethyl-phenylamine

• Inchi： 1S/C9H10N4/c10-9-3-1-2-8(6-9)7-13-5-4-11-12-13/h1-6H,7,10H2
• InChI Key： HUPWURLXXFQEKJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)CC1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7